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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883 Get Quote

Introduction: Disperse Orange 44 is a monoazo dye, appearing as an orange powder,

primarily utilized in the textile industry for dyeing synthetic fibers.[1][2] Its application is common

for polyester and its blended fabrics, as well as for vinegar fiber.[2][3] This document provides a

technical summary of its chemical and physical properties. It is important to note that Disperse
Orange 44 is an industrial dye and not a therapeutic agent; therefore, its relevance to drug

development and biological signaling pathways is not established.

Chemical Identity and Properties
There are conflicting reports regarding the precise molecular formula and weight of Disperse
Orange 44. One common representation is C18H15ClN6O2 with a molecular weight of 382.80

g/mol .[2][4][5] Another cited formula is C16H11ClN6O2 with a molecular weight of 354.75

g/mol .[1] For the purpose of this guide, we will consider the more frequently cited

C18H15ClN6O2.

A summary of its key chemical and physical properties is presented in the table below.
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Property Value Source

Molecular Formula C18H15ClN6O2 [5][6][7]

Molecular Weight 382.8 g/mol [5][6]

CAS Number 4058-30-4 / 12223-26-6 [2][5]

Appearance Orange Powder [1][2]

Boiling Point 663.8 ± 55.0 °C (Predicted) [5][6]

Density 1.30 g/cm³ [6]

Water Solubility 20 mg/L at 20°C [6]

LogP 2.074 at 20°C [6]

Synthesis Protocol
The manufacturing of Disperse Orange 44 involves a diazo coupling reaction. The general

methodology is as follows:

Diazotization: 2-Chloro-4-nitrobenzenamine is diazotized. This process typically involves

reacting the primary aromatic amine with a source of nitrous acid (e.g., sodium nitrite in the

presence of a strong acid) to form a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with N,N-bis(2-

cyanoethyl)benzenamine to form the final Disperse Orange 44 dye molecule.[2][3]

Synthesis Workflow
The logical workflow for the synthesis of Disperse Orange 44 can be visualized as follows:
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Reactants Reaction Steps
Final Product

2-Chloro-4-nitrobenzenamine Diazotization
 undergoes

N,N-bis(2-cyanoethyl)benzenamine

Coupling Reaction

 coupled with

 followed by

Disperse Orange 44 yields
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Synthesis of Disperse Orange 44.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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